1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine

• IUPAC Name: 1-[(2,4-dimethoxy-3-methylphenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C15H24N2O2/c1-12-14(18-3)6-5-13(15(12)19-4)11-17-9-7-16(2)8-10-17/h5-6H,7-11H2,1-4H3
• InChI Key: WKCMCDISJCJQNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1OC)CN2CCN(CC2)C)OC
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol

Description

1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine, also known as DOM, is a psychoactive drug that belongs to the phenethylamine and piperazine chemical classes. It was first synthesized in the 1960s and has been used recreationally since then. Despite its use as a recreational drug, DOM has also been studied for its potential scientific research applications.

Mechanism of Action

The mechanism of action of 1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine involves its binding to serotonin receptors in the brain. Once bound, this compound activates these receptors and leads to an increase in serotonin release. This increase in serotonin can lead to a variety of physiological and psychological effects, including changes in mood, perception, and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. These effects include changes in heart rate and blood pressure, as well as alterations in body temperature and respiration. This compound has also been shown to affect the release of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. These effects can lead to changes in mood, perception, and behavior.

Advantages and Limitations for Lab Experiments

1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine has several advantages and limitations for lab experiments. One advantage is its ability to activate serotonin receptors and lead to an increase in serotonin release. This makes this compound a valuable tool for studying the serotonin system and its role in various physiological and pathological conditions. However, one limitation of this compound is its potential for toxicity and adverse effects. Researchers must use caution when working with this compound and ensure that proper safety protocols are followed.

Future Directions

There are several future directions for research on 1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine. One direction is the development of new compounds that target specific serotonin receptors and have fewer adverse effects than this compound. Another direction is the study of the long-term effects of this compound use on the brain and body. Finally, researchers could investigate the potential therapeutic uses of compounds that target the serotonin system, including the development of new treatments for depression, anxiety, and other psychiatric disorders.
Conclusion
In conclusion, this compound, or this compound, is a psychoactive drug that has been studied for its potential scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have all been discussed in this paper. While this compound has potential as a tool for studying the serotonin system, researchers must use caution when working with it and ensure that proper safety protocols are followed.

Synthesis Methods

The synthesis of 1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine involves the reaction of 2,4-dimethoxy-3-methylbenzylamine with methyl iodide and piperazine. The resulting product is then purified through recrystallization. This synthesis method has been well documented in the literature and has been used by researchers to obtain pure samples of this compound for scientific research.

Scientific Research Applications

1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine has been studied for its potential scientific research applications. One such application is its use as a tool to study the serotonin system in the brain. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. This compound has been shown to bind to serotonin receptors and activate them, leading to an increase in serotonin release. This makes this compound a valuable tool for studying the serotonin system and its role in various physiological and pathological conditions.